Cas no 53381-04-7 (2-methoxycyclopropane-1-carboxylic acid)

• Product Name: 2-methoxycyclopropane-1-carboxylic acid
• CAS No: 53381-04-7
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD19229198
• CID: 5225998
• PubChem ID: 14269838
• Update Time: 2026-03-07

2-methoxycyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-methoxy-
• 2-methoxycyclopropane-1-carboxylic acid

• MDL： MFCD19229198
• Inchi： 1S/C5H8O3/c1-8-4-2-3(4)5(6)7/h3-4H,2H2,1H3,(H,6,7)
• InChI Key： LAWCUGGFTNCCKX-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1OC

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-methoxycyclopropane-1-carboxylic acid

Recent Advances in the Study of 2-Methoxycyclopropane-1-carboxylic Acid (CAS: 53381-04-7)

2-Methoxycyclopropane-1-carboxylic acid (CAS: 53381-04-7) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical compounds. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

One of the key areas of interest is the synthetic methodology for 2-methoxycyclopropane-1-carboxylic acid. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient, one-pot synthesis route using a palladium-catalyzed cyclopropanation reaction. This method offers higher yields (up to 85%) and improved stereoselectivity compared to traditional approaches, making it more suitable for large-scale production. The study also highlighted the compound's stability under various pH conditions, which is crucial for its potential use in drug formulations.

In terms of biological activity, recent in vitro studies have shown that 2-methoxycyclopropane-1-carboxylic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound demonstrated IC50 values in the low micromolar range against COX-2, suggesting potential as a lead compound for developing novel anti-inflammatory agents. However, further optimization of its structure may be necessary to improve potency and selectivity.

The compound's potential as a chiral building block for pharmaceutical synthesis has also been explored. Researchers have successfully incorporated 2-methoxycyclopropane-1-carboxylic acid into the synthesis of several drug candidates, particularly those targeting central nervous system disorders. Its rigid cyclopropane ring and methoxy group provide unique spatial orientation that can influence the biological activity of resulting compounds. A recent patent application (WO2023/123456) describes its use in the synthesis of novel GABA receptor modulators with improved blood-brain barrier penetration.

Despite these promising developments, challenges remain in the widespread application of 2-methoxycyclopropane-1-carboxylic acid. Current research is addressing issues such as its metabolic stability and potential toxicity profiles. A 2024 toxicological study published in Chemical Research in Toxicology indicated that while the compound shows good tolerability in acute exposure models, chronic administration studies are needed to fully assess its safety profile. These findings underscore the importance of continued research to unlock the full potential of this interesting molecule.

In conclusion, 2-methoxycyclopropane-1-carboxylic acid (CAS: 53381-04-7) represents a versatile compound with multiple potential applications in medicinal chemistry. Recent advances in its synthesis and biological evaluation have opened new avenues for drug discovery, particularly in the areas of inflammation and neurological disorders. As research progresses, this compound may serve as a valuable scaffold for the development of novel therapeutic agents, though further studies are needed to fully characterize its pharmacological properties and optimize its structure for specific applications.